3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-one, also known as Prothionamide, is a synthetic compound used in the treatment of tuberculosis. It is a derivative of thioamide and is structurally similar to isoniazid, another drug used in the treatment of tuberculosis. Prothionamide is an important drug in the fight against tuberculosis, a disease that affects millions of people worldwide.
Mechanism of Action
3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee works by inhibiting the synthesis of mycolic acid, a key component of the cell wall of mycobacteria, the bacteria that cause tuberculosis. By inhibiting the synthesis of mycolic acid, 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee disrupts the integrity of the cell wall, leading to the death of the bacteria.
Biochemical and Physiological Effects
3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee has been shown to have a good safety profile, with few side effects reported. It is generally well-tolerated by patients, although some may experience gastrointestinal side effects such as nausea and vomiting. 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee has also been shown to have a low potential for drug interactions, making it a useful drug in combination therapy for tuberculosis.
Advantages and Limitations for Lab Experiments
3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee has several advantages for use in lab experiments. It is a potent antimicrobial agent, making it useful for studying the mechanisms of bacterial resistance. It is also relatively inexpensive and easy to obtain, making it accessible to researchers. However, 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee does have some limitations. It is not effective against all strains of tuberculosis, and it may not be as effective as other drugs in some cases. Additionally, the synthesis of 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee is a complex process that requires specialized equipment and expertise.
Future Directions
For the study of 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee include the development of new formulations of the drug and the study of its mechanism of action.
Synthesis Methods
The synthesis of 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee involves the reaction of 2-propyl-3-oxo-1,3-dihydroindole-1-carboxylic acid with thiosemicarbazide. The resulting compound is then reacted with acetic anhydride to produce 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee. The synthesis of 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee has been extensively studied for its antimicrobial properties, particularly in the treatment of tuberculosis. It has been shown to be effective against drug-resistant strains of tuberculosis, making it an important drug in the fight against this disease. 3-(5-oxo-2-thioxo-4-imidazolidinylidene)-1-propyl-1,3-dihydro-2H-indol-2-onee has also been studied for its potential use in the treatment of other bacterial infections.
Properties
IUPAC Name |
5-(2-hydroxy-1-propylindol-3-yl)-2-sulfanylideneimidazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2S/c1-2-7-17-9-6-4-3-5-8(9)10(13(17)19)11-12(18)16-14(20)15-11/h3-6,19H,2,7H2,1H3,(H,16,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGVIXLDZHCQYPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2C(=C1O)C3=NC(=S)NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.